Cas no 57508-53-9 (Benzenecarboximidicacid, 3-nitro-, ethyl ester, hydrochloride (1:1))

• Product Name: Benzenecarboximidicacid, 3-nitro-, ethyl ester, hydrochloride (1:1)
• CAS No: 57508-53-9
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• MDL: MFCD14707300
• CID: 380118
• PubChem ID: 12509992
• Update Time: 2025-04-19

Benzenecarboximidicacid, 3-nitro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, 3-nitro-, ethyl ester, hydrochloride (1:1)
• alpha-ethoxy-m-nitrobenzylideneammonium chloride
• α-Ethoxy-m-nitrobenzylideneammonium chloride
• ethoxy(3-nitrophenyl)methaniminium chloride
• DTXSID60973044
• 57508-53-9
• SCHEMBL258587
• Ethyl 3-nitrobenzene-1-carboximidate--hydrogen chloride (1/1)
• Ethyl 3-nitrobenzene-1-carboximidate hydrochloride
• MFCD14707300
• ethyl 3-nitrobenzenecarboximidate;hydrochloride
• AKOS030614796
• EINECS 260-774-2

• MDL： MFCD14707300
• Inchi： 1S/C9H10N2O3.ClH/c1-2-14-9(10)7-4-3-5-8(6-7)11(12)13;/h3-6,10H,2H2,1H3;1H
• InChI Key： XCIXZMQBWUENJE-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC=C(C=1)[N+](=O)[O-])=N

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų